N-(2-(4-(benzo[c][1,2,5]thiadiazole-5-carbonyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride

• IUPAC Name: N-[2-[4-(2,1,3-benzothiadiazole-5-carbonyl)piperazin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C21H21N5O4S.ClH/c27-20(14-2-4-18-19(12-14)30-13-29-18)22-5-6-25-7-9-26(10-8-25)21(28)15-1-3-16-17(11-15)24-31-23-16;/h1-4,11-12H,5-10,13H2,(H,22,27);1H
• InChI Key: LTTCSMDWVVQDQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC3=C(C=C2)OCO3)C(=O)C4=CC5=NSN=C5C=C4.Cl
• Molecular Formula: C21H22ClN5O4S
• Molecular Weight: 475.9 g/mol

Description

The compound contains several functional groups including a benzo[c][1,2,5]thiadiazole, piperazine, and benzo[d][1,3]dioxole. Benzo[c][1,2,5]thiadiazole is a type of electron-deficient monomer that has been extensively researched for use in photovoltaics or as fluorescent sensors. Piperazine is a common moiety in pharmaceuticals due to its ability to increase solubility and bioavailability. Benzo[d][1,3]dioxole is a type of aromatic ether that can contribute to the overall stability of the molecule.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures have been synthesized. For example, electron-deficient monomers like benzo[c][1,2,5]thiadiazole have been introduced into 2D frameworks to construct fluorescent ultrathin covalent triazine framework (F-CTF) nanosheets.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[c][1,2,5]thiadiazole, piperazine, and benzo[d][1,3]dioxole moieties. The benzo[c][1,2,5]thiadiazole group is a planar, aromatic system that can participate in π-π stacking interactions, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the benzo[c][1,2,5]thiadiazole, piperazine, and benzo[d][1,3]dioxole groups. For instance, benzo[c][1,2,5]thiadiazole-based compounds have been used as photocatalysts in Minisci-type decarboxylative alkylation of electron-deficient heteroarenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzo[c][1,2,5]thiadiazole group could impart fluorescence properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2,1,3-benzothiadiazole derivatives, have been extensively researched for use in photovoltaics or as fluorescent sensors

Mode of Action

It’s known that electron donor–acceptor (d–a) systems based on the benzo[c][1,2,5]thiadiazole motif have been extensively researched . These systems often involve an intramolecular charge transfer mechanism during light absorption, with electron density transferring from the aryl donor groups that constitute part of the hole orbital to the particle orbital localized on the benzo[c][1,2,5]thiadiazole group .

Biochemical Pathways

Compounds with similar structures have been used in the design and synthesis of larger molecules and conductive polymers via suzuki-miyaura cross-coupling reactions

Result of Action

Compounds with similar structures have shown high emission intensity and quantum efficiency

Action Environment

Compounds with similar structures have shown high stability and fluorescence performance

Future Directions

Future research could explore the potential applications of this compound in various fields such as photovoltaics, fluorescent sensors, and pharmaceuticals.